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Cat. No.: B1172099 Get Quote

For researchers, scientists, and drug development professionals seeking a comprehensive

understanding of dye performance in industrial applications, this guide provides a detailed cost-

benefit analysis of C.I. Reactive Black 5 against its common alternatives, Sulfur Black 1 and

Direct Black 22. This publication outlines key performance indicators, environmental impact,

and economic considerations, supported by experimental data and standardized testing

protocols.

Executive Summary
The selection of a black dye for cellulosic fibers like cotton is a critical decision in the textile

industry, balancing cost, performance, and environmental impact. C.I. Reactive Black 5 is a

widely used vinyl sulfone reactive dye known for its deep black shades and excellent fastness

properties due to the formation of a strong covalent bond with the fiber.[1][2] However, its

higher cost and the significant use of salt and alkali in the dyeing process present notable

drawbacks.[2] In contrast, Sulfur Black 1 offers a significant cost advantage and can be applied

in shorter dyeing cycles with less salt, but it is often associated with a greater environmental

footprint and potential for fabric tendering.[3][4] Direct Black 22 provides a cost-effective and

straightforward dyeing process but generally exhibits inferior wash fastness compared to

reactive and sulfur dyes.[5][6] This guide provides a quantitative comparison to aid in the

selection of the most appropriate black dye for specific industrial needs.
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The performance of these dyes is evaluated based on their dyeing efficiency (exhaustion and

fixation) and the durability of the color (fastness properties). Reactive Black 5 typically

demonstrates high fixation rates, ensuring a durable coloration.[7] Sulfur dyes also exhibit good

fastness, while direct dyes, due to their weaker physical bonding with the fiber, tend to have

lower fastness ratings.[2][5]

Performance Metric
C.I. Reactive Black
5

C.I. Sulfur Black 1 C.I. Direct Black 22

Exhaustion Rate (%) 70-95%[5] ~75%[7] 70-95%[5]

Fixation Rate (%) ~90%[7]
Data not readily

available
70-95%[5]

Light Fastness (ISO

105-B02)
3[4] 5[4] 5-6[8]

Wash Fastness (ISO

105-C06)
4-5[9] Good[6] 2-3[8][10]

Rubbing Fastness

(Dry)
4-5[9] Good[11] 3-4[8][10]

Rubbing Fastness

(Wet)
3-4[9] Moderate[11] 2[8][10]

Cost-Benefit Analysis
The economic viability of each dye is a primary consideration for industrial applications. Sulfur

Black 1 is generally the most cost-effective option, followed by Direct Black 22. Reactive Black

5 is typically the most expensive of the three.
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Cost &
Consumption

C.I. Reactive Black
5

C.I. Sulfur Black 1 C.I. Direct Black 22

Price (per kg) ₹310 (~$3.70 USD)[1] $1.50 - $2.50 USD[12]
₹300 (~$3.60 USD)

[13]

Dyeing Cycle Time 6-8 hours[4] 3.5-4 hours[4]
Varies, generally

shorter

Salt Consumption

(g/L)
100-120[4] 20-30[4] Lower than reactive

Water Consumption

(L/kg of fabric)
35-60[2] Lower than reactive Generally lower

Environmental Impact
The environmental footprint of the dyeing process is a critical factor, with increasing regulatory

scrutiny on wastewater discharge. Reactive dyeing processes are known for their high

consumption of water and salt, leading to high Total Dissolved Solids (TDS) in the effluent.[2]

Sulfur dyeing, while using less salt, can generate effluents with high sulfide content, which is

environmentally hazardous.[3] Direct dyes generally have a lower environmental impact during

the application stage but may require after-treatments to improve fastness, which can add to

the effluent load.
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Environmental
Factor

C.I. Reactive Black
5

C.I. Sulfur Black 1 C.I. Direct Black 22

Effluent - Unfixed Dye

(%)
20-50% 30-40% 5-20%

Effluent - COD/BOD High High Moderate

Effluent - Salinity

(TDS)
High Moderate Low

Key Environmental

Concerns

High salt and alkali

discharge

Sulfide in effluent,

potential for H₂S gas

Lower fastness may

lead to more dye in

wastewater over

product lifetime

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reproducibility.

Colorfastness to Washing (ISO 105-C06)
A specimen of the dyed textile, in contact with a multi-fiber adjacent fabric, is agitated in a soap

solution under specified conditions of time and temperature. The change in color of the

specimen and the staining of the adjacent fabric are then assessed using grey scales.

Colorfastness to Rubbing (ISO 105-X12)
This method determines the resistance of the color of the textile to rubbing off and staining

other materials. A colored test specimen is rubbed with a dry and a wet white crocking cloth

under specified pressure. The staining of the crocking cloths is assessed using the grey scale.

Dye Exhaustion and Fixation Rate
The exhaustion rate is determined by measuring the concentration of the dye in the dyebath

before and after the dyeing process using a spectrophotometer. The fixation rate is determined

by measuring the amount of dye on the fabric after dyeing and after a rigorous washing

process to remove any unfixed dye.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Processes
Industrial Dyeing Process for Reactive Black 5
The following diagram illustrates a typical workflow for dyeing cotton with Reactive Black 5 in

an industrial setting.
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Caption: Workflow for Reactive Black 5 dyeing of cotton.
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Decision Pathway for Black Dye Selection
This diagram provides a logical pathway for selecting the most suitable black dye based on key

industrial priorities.

Start: Select Black Dye for Cotton

Is lowest cost the primary driver?

Is high wash fastness critical?

No

Choose Sulfur Black 1

Yes

Are environmental regulations stringent?

No

Choose Reactive Black 5

Yes

No, with effluent treatment

Choose Direct Black 22

Yes

Click to download full resolution via product page

Caption: Decision tree for industrial black dye selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.indiamart.com/proddetail/reactive-black-5-dyes-3936857433.html
https://www.quora.com/How-do-reactive-dyes-differ-from-direct-dyes-and-vat-dyes
https://www.xcwydyes.com/news/what-is-the-price-of-sulphur-black
https://www.scribd.com/doc/184091159/10-sulphur-vs-reactive-black-pdf
https://www.sia-toolbox.net/sites/default/files/2023-11/ToT%20on%20Water-%20Water%20supply%2C%20In-house%2C%20End-of-Pipe_2.2%20Process%20Optimisation%20-%20Cotton%20Knit%20Fabric%20dyeing.pdf
https://ijrpr.com/uploads/V5ISSUE10/IJRPR34003.pdf
https://www.researchgate.net/figure/Chemical-structure-of-Sulfur-Black-1_fig11_337938220
https://ankitind.com/direct-black-vsf/
https://www.atlantis-press.com/article/25850198.pdf
https://www.chinainterdyes.com/direct-dye/DIRECT-BLACK-22.html
https://www.chinainterdyes.com/direct-dye/DIRECT-BLACK-22.html
https://www.researchgate.net/publication/347946321_Aftertreatments_of_Sulfur_Black_1_Dyed_Cotton_Fabric_Optimization_of_Process_Parameters_for_Developing_a_Protective_System_to_Improve_Color_Retention
https://www.alibaba.com/showroom/sell-sulfur-black.html
https://www.indiamart.com/proddetail/direct-black-22-15113899833.html
https://www.benchchem.com/product/b1172099#cost-benefit-analysis-of-using-reactive-black-1-in-industry
https://www.benchchem.com/product/b1172099#cost-benefit-analysis-of-using-reactive-black-1-in-industry
https://www.benchchem.com/product/b1172099#cost-benefit-analysis-of-using-reactive-black-1-in-industry
https://www.benchchem.com/product/b1172099#cost-benefit-analysis-of-using-reactive-black-1-in-industry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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